Cas no 1896373-93-5 (1-(4-Aminoazepan-4-yl)propan-2-ol)
1-(4-Aminoazepan-4-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-7444249
- 1896373-93-5
- 1-(4-aminoazepan-4-yl)propan-2-ol
- 1-(4-Aminoazepan-4-yl)propan-2-ol
-
- Inchi: 1S/C9H20N2O/c1-8(12)7-9(10)3-2-5-11-6-4-9/h8,11-12H,2-7,10H2,1H3
- InChI Key: ORICEEHAQFLDDY-UHFFFAOYSA-N
- SMILES: OC(C)CC1(CCNCCC1)N
Computed Properties
- Exact Mass: 172.157563266g/mol
- Monoisotopic Mass: 172.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 58.3Ų
1-(4-Aminoazepan-4-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7444249-0.05g |
1-(4-aminoazepan-4-yl)propan-2-ol |
1896373-93-5 | 95% | 0.05g |
$2435.0 | 2024-05-23 | |
| Enamine | EN300-7444249-0.1g |
1-(4-aminoazepan-4-yl)propan-2-ol |
1896373-93-5 | 95% | 0.1g |
$2551.0 | 2024-05-23 | |
| Enamine | EN300-7444249-0.25g |
1-(4-aminoazepan-4-yl)propan-2-ol |
1896373-93-5 | 95% | 0.25g |
$2668.0 | 2024-05-23 | |
| Enamine | EN300-7444249-0.5g |
1-(4-aminoazepan-4-yl)propan-2-ol |
1896373-93-5 | 95% | 0.5g |
$2783.0 | 2024-05-23 | |
| Enamine | EN300-7444249-1.0g |
1-(4-aminoazepan-4-yl)propan-2-ol |
1896373-93-5 | 95% | 1.0g |
$2900.0 | 2024-05-23 | |
| Enamine | EN300-7444249-2.5g |
1-(4-aminoazepan-4-yl)propan-2-ol |
1896373-93-5 | 95% | 2.5g |
$5683.0 | 2024-05-23 | |
| Enamine | EN300-7444249-5.0g |
1-(4-aminoazepan-4-yl)propan-2-ol |
1896373-93-5 | 95% | 5.0g |
$8406.0 | 2024-05-23 | |
| Enamine | EN300-7444249-10.0g |
1-(4-aminoazepan-4-yl)propan-2-ol |
1896373-93-5 | 95% | 10.0g |
$12465.0 | 2024-05-23 |
1-(4-Aminoazepan-4-yl)propan-2-ol Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-(4-Aminoazepan-4-yl)propan-2-ol
Comprehensive Overview of 1-(4-Aminoazepan-4-yl)propan-2-ol (CAS No. 1896373-93-5)
1-(4-Aminoazepan-4-yl)propan-2-ol (CAS No. 1896373-93-5) is a specialized organic compound with a unique molecular structure that combines an azepane ring with an amino group and a propan-2-ol side chain. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the field of medicinal chemistry.
In recent years, the demand for 1-(4-Aminoazepan-4-yl)propan-2-ol has increased, driven by its relevance in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential to modulate neurotransmitter receptors, which could lead to breakthroughs in treating neurological disorders. The compound's azepane core is a common motif in many FDA-approved drugs, highlighting its importance in modern pharmacology.
From a synthetic perspective, CAS No. 1896373-93-5 is often utilized as a building block for constructing more complex heterocyclic systems. Its amino group allows for straightforward derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This flexibility is crucial for optimizing drug candidates, as it allows researchers to fine-tune properties such as bioavailability, metabolic stability, and target selectivity.
The compound's physicochemical properties, including its logP and pKa, make it suitable for crossing the blood-brain barrier (BBB), a critical factor in CNS drug development. This characteristic has led to its exploration in projects targeting Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions. Additionally, its potential role in G-protein-coupled receptor (GPCR) modulation aligns with current trends in precision medicine and personalized therapeutics.
In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for 1-(4-Aminoazepan-4-yl)propan-2-ol. Researchers are exploring catalytic methods and biocatalysis to reduce waste and improve efficiency, addressing growing concerns about environmental impact in the pharmaceutical industry. These advancements are particularly relevant given the increasing focus on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.
Analytical characterization of CAS No. 1896373-93-5 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The growing adoption of artificial intelligence (AI) in drug discovery has also spurred interest in computational studies of this molecule, particularly in molecular docking and virtual screening applications.
As the pharmaceutical industry continues to evolve, 1-(4-Aminoazepan-4-yl)propan-2-ol remains a valuable tool for researchers exploring new therapeutic avenues. Its unique structural features and synthetic versatility position it as a key player in the development of next-generation small-molecule drugs. With ongoing research into its biological activities and potential clinical applications, this compound is likely to remain at the forefront of medicinal chemistry innovation for years to come.
1896373-93-5 (1-(4-Aminoazepan-4-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)